1-Methyl-2-phenyl-4-(trifluoromethyl)-1H-imidazole

• IUPAC Name: 1-methyl-2-phenyl-4-(trifluoromethyl)imidazole
• InChI: InChI=1S/C11H9F3N2/c1-16-7-9(11(12,13)14)15-10(16)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: IJPVLOJGROPKHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1C2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C11H9F3N2
• DSSTOX Substance ID: DTXSID00579100
• Molecular Weight: 226.20 g/mol
• CAS RN: 63875-06-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 1-Methyl-2-phenyl-4-quinolones, which are naturally occurring alkaloids, have been synthesized from 2’-substituted acetophenones, anilines, and 2-halobenzoyl chlorides.

Scientific Research Applications

Thermochemical Properties

1-Methyl-2-phenyl-4-(trifluoromethyl)-1H-imidazole, a variant of phenyl-substituted imidazoles, displays a range of biological activities. Research by Emel’yanenko et al. (2017) focused on measuring the vapor pressures and standard enthalpies of vaporization of various 1-(R-phenyl)-1H-imidazoles. These findings are significant for understanding the compound's physicochemical properties, which are adjustable for practical applications, including in the field of pharmaceuticals and materials science (Emel’yanenko et al., 2017).

Biological Evaluation

A study by Menteşe et al. (2013) on benzimidazole derivatives containing a 1,2,4‐triazol ring, which is structurally related to 1-Methyl-2-phenyl-4-(trifluoromethyl)-1H-imidazole, demonstrated significant lipase inhibition and antioxidant activities. This suggests potential applications in the treatment of diseases where lipid metabolism and oxidative stress are factors (Menteşe et al., 2013).

Non-linear Optical (NLO) Applications

Research by Manikandan et al. (2019) on benzimidazole derivatives showed significant potential for non-linear optical (NLO) applications. The high NLO responses and significant molecular hyperpolarizabilities suggest that these molecules, including variants like 1-Methyl-2-phenyl-4-(trifluoromethyl)-1H-imidazole, can be used in various NLO devices, possibly in telecommunications or laser technology (Manikandan et al., 2019).

Antimicrobial Applications

A study by Bhat et al. (2016) on triazolyl pyrazole derivatives, related to 1-Methyl-2-phenyl-4-(trifluoromethyl)-1H-imidazole, found broad-spectrum antimicrobial activities. These compounds showed potential as antimicrobial agents, indicating possible applications in the development of new antibiotics or antifungal medications (Bhat et al., 2016).

Ionic Liquid Synthesis

Zhang et al. (2003) described the synthesis of room temperature ionic liquids (RTILs) using methods involving methylation or trifluoroethylation of imidazole derivatives. This suggests that compounds like 1-Methyl-2-phenyl-4-(trifluoromethyl)-1H-imidazole could play a role in the development of new ionic liquids, which have applications in green chemistry and as solvents in various chemical reactions (Zhang et al., 2003).